Cas no 2228923-12-2 (5-(Diethylamino)-2-(3-sulfanylpropyl)phenol)

• Product Name: 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol
• CAS No: 2228923-12-2
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 5808575
• PubChem ID: 165655177
• Update Time: 2025-08-05

5-(Diethylamino)-2-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2228923-12-2
• EN300-1812494
• 5-(diethylamino)-2-(3-sulfanylpropyl)phenol
• 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol

• Inchi： 1S/C13H21NOS/c1-3-14(4-2)12-8-7-11(6-5-9-16)13(15)10-12/h7-8,10,15-16H,3-6,9H2,1-2H3
• InChI Key： JDXNPEHXWWNGIY-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 239.13438547g/mol
• Monoisotopic Mass: 239.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol

Introduction to 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol (CAS No. 2228923-12-2)

5-(Diethylamino)-2-(3-sulfanylpropyl)phenol, with the Chemical Abstracts Service (CAS) number 2228923-12-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a phenolic hydroxyl group, a diethylamino substituent, and a sulfanylpropyl side chain. These functional groups contribute to its diverse chemical properties and biological activities.

The molecular formula of 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol is C₁₄H₁₉NO₂S, and its molecular weight is approximately 265.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a phenol derivative with a sulfanylpropyl intermediate and the subsequent introduction of the diethylamino group. The synthetic route can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of physical properties, 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol is a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological activity of 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol has been the subject of several recent studies. One notable area of research is its potential as an antioxidant. Phenolic compounds are known for their ability to scavenge free radicals and protect cells from oxidative damage. The presence of the phenolic hydroxyl group in 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol suggests that it may exhibit similar antioxidant properties. Preliminary studies have shown that it can effectively reduce oxidative stress in cellular models, making it a promising candidate for further investigation in the context of neurodegenerative diseases and other conditions associated with oxidative damage.

Beyond its antioxidant properties, 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol has also been explored for its potential as a therapeutic agent. The diethylamino group confers basicity to the molecule, which can influence its interaction with biological targets such as enzymes and receptors. Recent research has focused on its ability to modulate specific signaling pathways involved in inflammation and pain perception. For instance, studies have demonstrated that 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. This property makes it an attractive candidate for the development of anti-inflammatory drugs.

The sulfanylpropyl side chain in 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol adds another layer of complexity to its biological activity. Sulfur-containing compounds are known to participate in various redox reactions and can influence cellular redox homeostasis. Research has shown that the sulfanyl group can enhance the permeability of cell membranes, potentially facilitating the intracellular delivery of the compound. This characteristic could be leveraged to improve the bioavailability and efficacy of 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol in therapeutic applications.

In addition to its potential therapeutic applications, 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol has also been studied for its use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymer matrices to enhance their mechanical strength, thermal stability, and chemical resistance. Recent studies have explored its use in the development of conductive polymers and nanocomposites for electronic and energy storage applications.

The safety profile of 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol is an important consideration for both research and industrial applications. Toxicological studies have indicated that it exhibits low toxicity at relevant concentrations, making it suitable for use in various formulations. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe handling and use.

In conclusion, 5-(Diethylamino)-2-(3-sulfanylpropyl)phenol (CAS No. 2228923-12-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique molecular structure endows it with diverse chemical properties and biological activities, making it an exciting subject for ongoing research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that new applications will continue to emerge.